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Compound of Interest

Compound Name: Phen-DC3

Cat. No.: B15584650 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This guide provides essential safety and logistical information for the proper disposal of Phen-
DC3, a G-quadruplex (G4) specific ligand. Adherence to these procedures is critical for

ensuring personnel safety, environmental protection, and regulatory compliance. Given its

classification as a skin and eye irritant, a combustible solid, and a substance highly hazardous

to aquatic life, proper handling and disposal are paramount.

Phen-DC3: Key Safety and Chemical Data
A thorough understanding of the chemical properties and hazards of Phen-DC3 is the first step

in safe handling and disposal. The following table summarizes key quantitative data.
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Property Value Source

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

PubChem[1]

GHS Precautionary

Statements

P264, P280, P302+P352,

P305+P351+P338,

P332+P313, P337+P313,

P362

Tokyo Chemical Industry[2]

Molecular Formula C₃₄H₂₆N₆O₂²⁺ PubChem[1]

Molecular Weight 550.6 g/mol PubChem[1]

Form Powder Sigma-Aldrich[3]

Solubility
DMSO: ≥ 34 mg/mL (61.75

mM)
MedChemExpress[4]

Storage Temperature 2-8°C Sigma-Aldrich[3]

Storage Class 11 (Combustible Solids) Sigma-Aldrich[5]

Water Hazard Class (WGK)
WGK 3 (Highly hazardous for

water)
Sigma-Aldrich[5]

Operational Plan for Phen-DC3 Disposal
This section outlines the step-by-step protocol for the safe disposal of Phen-DC3 waste,

including unused product, contaminated materials, and empty containers.

Personal Protective Equipment (PPE)
Before handling Phen-DC3 in any form, ensure the following PPE is worn:

Safety Goggles: To protect against eye irritation.[1][2]

Lab Coat: To prevent skin contact.

Nitrile Gloves: To protect hands from skin irritation.[2]
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Face Mask: Recommended when handling the powder form to avoid inhalation.

Waste Segregation and Collection
Proper segregation of chemical waste is crucial. Follow these guidelines:

Designated Waste Streams: Establish separate, clearly labeled waste containers for:

Solid Phen-DC3 Waste: For unused or expired powder, contaminated weighing paper, and

grossly contaminated gloves or wipes.

Liquid Phen-DC3 Waste: For solutions containing Phen-DC3. The container should be

compatible with the solvent used (e.g., DMSO).

Contaminated Sharps: For any needles or other sharps that have come into contact with

Phen-DC3.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Phen-DC3," and the associated hazards (e.g., "Irritant," "Marine Pollutant").

Disposal of Unused or Expired Phen-DC3
Do not dispose of solid Phen-DC3 down the drain or in regular trash.[6]

Carefully transfer the solid waste into the designated "Solid Phen-DC3 Waste" container,

avoiding the creation of dust.

Seal the container securely and store it in a designated hazardous waste accumulation area.

Disposal of Solutions Containing Phen-DC3
Aqueous solutions and solutions in organic solvents (like DMSO) must be collected as liquid

hazardous waste.

Due to its high aquatic toxicity, under no circumstances should liquid waste containing Phen-
DC3 be poured down the drain.[6]

Collect all liquid waste in a designated, leak-proof "Liquid Phen-DC3 Waste" container.
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Ensure the waste container is kept closed when not in use.

Disposal of Contaminated Labware and Materials
Single-Use Items: Disposable items such as pipette tips, weighing boats, and contaminated

gloves should be placed in the "Solid Phen-DC3 Waste" container.

Reusable Glassware:

Rinse the glassware with a small amount of a suitable solvent (e.g., the solvent used for

the experiment) to remove residual Phen-DC3.

Collect this first rinse as "Liquid Phen-DC3 Waste."

Subsequent rinses with detergent and water can be performed, with the rinse water being

collected as hazardous waste as a precautionary measure, especially in facilities with

stringent wastewater regulations.

Disposal of Empty Phen-DC3 Containers
Thoroughly empty the container of any remaining powder.

The first rinse of the "empty" container with a solvent should be collected as hazardous liquid

waste.[7]

After the initial rinse, the container can be washed and either recycled or disposed of

according to your institution's guidelines for decontaminated chemical containers.

Arranging for Final Disposal
All collected Phen-DC3 waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all institutional and local regulations for the storage and pickup of hazardous waste.

Experimental Protocols Cited
While this document focuses on disposal, the principles of safe handling are derived from

standard laboratory safety protocols. The GHS hazard statements (H315, H319) necessitate
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the experimental protocols for handling this compound to include appropriate PPE to prevent

skin and eye contact.[1][2] The high water hazard classification (WGK 3) dictates that

experimental protocols must include provisions for the containment and collection of all waste

streams to prevent environmental release.[5]

Visualizing the Disposal Workflow
To clarify the decision-making process for handling different types of Phen-DC3 waste, the

following workflow diagram has been created.
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Caption: Decision workflow for the proper segregation and disposal of Phen-DC3 waste

streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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